molecular formula C5H7ClFNO B8699028 5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole

5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole

Cat. No.: B8699028
M. Wt: 151.56 g/mol
InChI Key: ABAOOKLQYMNJGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Chloromethyl)-3-(fluoromethyl)-4,5-dihydroisoxazole is a useful research compound. Its molecular formula is C5H7ClFNO and its molecular weight is 151.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H7ClFNO

Molecular Weight

151.56 g/mol

IUPAC Name

5-(chloromethyl)-3-(fluoromethyl)-4,5-dihydro-1,2-oxazole

InChI

InChI=1S/C5H7ClFNO/c6-2-5-1-4(3-7)8-9-5/h5H,1-3H2

InChI Key

ABAOOKLQYMNJGS-UHFFFAOYSA-N

Canonical SMILES

C1C(ON=C1CF)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (5-(chloromethyl)-4,5-dihydroisoxazol-3-yl)methanol (1.58 g, 10.56 mmol, 6a rac, Tetrahedron 1986, 42, 5267) in DCM (30 mL) at −78° C. was added (diethylamino)sulfur trifluoride (1.60 ml, 12.11 mmol). The reaction mixture was stirred at −78° C. for 10 min, warmed from −78° C. to room temperature over 15 min, stirred at room temperature for 1 h and quenched with saturated aq. saturated NaHCO3 solution. The reaction mixture was diluted with diethyl ether and water. The aqueous phase was extracted with diethyl ether (4×) and the combined organic extracts were washed with brine (1×), dried over MgSO4, filtered, and concentrated in vacuo to give a dark red oil. Purification by flash column chromatography on silica gel (20% diethyl ether in pentane) gave the title compound (0.79 g, 49% yield).
Quantity
1.58 g
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
49%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.